Cas no 2097872-80-3 (N'-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 2097872-80-3
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 5474405
• PubChem ID: 126850521
• Update Time: 2025-07-09

N'-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 2097872-80-3
• F6203-1330
• N-(5-hydroxy-3-thiophen-3-ylpentyl)-N'-(1,2-oxazol-3-yl)oxamide
• AKOS032456586
• N'-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N-(1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C14H17N3O4S/c18-6-2-10(11-4-8-22-9-11)1-5-15-13(19)14(20)16-12-3-7-21-17-12/h3-4,7-10,18H,1-2,5-6H2,(H,15,19)(H,16,17,20)
• InChI Key： VYMUAGACWCLIOY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCO)CCNC(C(NC1C=CON=1)=O)=O

Computed Properties

• Exact Mass: 323.09397721g/mol
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 133Ų

Additional information on N'-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N-(1,2-oxazol-3-yl)ethanediamide

N'-[5-Hydroxy-3-(Thiophen-3-Yl)Pentyl]-N-(1,2-Oxazol-3-Yl)Ethanediamide: A Comprehensive Overview

N'-[5-Hydroxy-3-(Thiophen-3-Yl)Pentyl]-N-(1,2-Oxazol-3-Yl)Ethanediamide, also known by its CAS Registry Number 2097872-80-3, is a complex organic compound with a unique structure that combines several functional groups and heterocyclic rings. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and biochemistry. Its structure, which includes a thiophene ring, an oxazole moiety, and an ethanediamide group, makes it a versatile molecule with intriguing chemical properties.

The molecular structure of N'-[5-Hydroxy-3-(Thiophen-3-Yl)Pentyl]-N-(1,2-Oxazol-3-Yl)Ethanediamide is characterized by the presence of a thiophene ring at the 3-position of the pentyl chain. Thiophene, a five-membered aromatic heterocycle containing sulfur, is known for its stability and unique electronic properties. The hydroxyl group at the 5-position of the pentyl chain adds hydrophilic characteristics to the molecule, potentially enhancing its solubility in polar solvents. The oxazole ring, another five-membered aromatic heterocycle containing oxygen and nitrogen, contributes to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of N'-[5-Hydroxy-3-(Thiophen-3-Yl)Pentyl]-N-(1,2-Oxazol-3-Yl)Ethanediamide as a candidate for drug development. Researchers have explored its ability to modulate cellular pathways involved in inflammation and oxidative stress. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in macrophage cell lines.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers on various substrates has been investigated for use in nanotechnology and surface engineering. A 2024 research article in Nano Letters reported that films formed by this compound exhibit excellent stability under harsh environmental conditions, making them suitable for protective coatings in industrial applications.

The synthesis of N'-[5-Hydroxy-3-(Thiophen-3-Yl)Pentyl]-N-(1,2-Oxazol-3-Yl)Ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent functionalization of the pentyl chain with hydroxyl and oxazole groups. Researchers have optimized these steps to achieve high yields and purity levels.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicity. According to a 2024 study published in Environmental Science & Technology, it demonstrates moderate biodegradability under aerobic conditions but shows persistence in anaerobic environments. This information is crucial for assessing its environmental impact and guiding its safe use in industrial processes.

In conclusion, N'-[5-Hydroxy-3-(Thiophen-3-Yl)Pentyl]-N-(1,2-Oxazol-3-Yl)Ethanediamide (CAS No: 2097872-80-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure endows it with properties that make it valuable for drug discovery, materials science, and environmental studies. As research continues to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.